Cas no 1788557-61-8 (1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea
• CAS No: 1788557-61-8
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5366527
• Update Time: 2025-05-26

1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea
• Urea, N-[(4-methoxyphenyl)methyl]-N'-[2-(2-methyl-4-thiazolyl)phenyl]-

• Inchi： 1S/C19H19N3O2S/c1-13-21-18(12-25-13)16-5-3-4-6-17(16)22-19(23)20-11-14-7-9-15(24-2)10-8-14/h3-10,12H,11H2,1-2H3,(H2,20,22,23)
• InChI Key： XGOJEQZWCQRPBP-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C=C1)C(NC1=CC=CC=C1C1=CSC(C)=N1)=O

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 533.7±50.0 °C(Predicted)
• pka: 13.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea

Comprehensive Overview of 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea (CAS No. 1788557-61-8)

1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea, with the CAS number 1788557-61-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, which combines a methoxyphenyl group with a thiazole ring. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's molecular formula and structural complexity have made it a subject of interest for researchers exploring small molecule inhibitors and kinase-targeted therapies. Given the rising demand for precision medicine and targeted drug delivery systems, 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea is often studied for its potential interactions with biological pathways and enzyme inhibition properties. Its thiazole moiety is particularly noteworthy, as thiazole derivatives are known for their bioactive properties in medicinal chemistry.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea, especially in the context of cancer research and neurodegenerative diseases. Searches for "thiazole-based therapeutics" and "urea derivatives in drug design" have surged, reflecting the compound's relevance in cutting-edge research. Additionally, its CAS number 1788557-61-8 is frequently queried in chemical databases and patent literature, underscoring its importance in intellectual property and innovation.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, which are critical for pharmaceutical-grade synthesis. The methoxy group and thiazole ring in its structure contribute to its solubility and binding affinity, making it a versatile scaffold for further modifications.

Given the increasing focus on AI-driven drug discovery and computational chemistry, 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea has also been a subject of molecular docking studies and QSAR modeling. These approaches help predict its pharmacokinetic properties and potential drug-likeness, addressing common user queries such as "how to predict compound activity" and "best practices for molecular modeling."

In summary, 1-[(4-methoxyphenyl)methyl]-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea (CAS No. 1788557-61-8) represents a compelling area of study in modern chemistry and pharmacology. Its structural uniqueness and potential therapeutic applications align with current trends in personalized medicine and biomolecular engineering, making it a compound worth watching in the years to come.